Reversible gold “locked” synthetic vesicles derived from stimuli-responsive diblock copolymers†‡

Polymer Chemistry Pub Date: 2010-04-06 DOI: 10.1039/C0PY00071J

Abstract

Polymersomes derived from a RAFT-generated, thermally responsive diblock copolymer, P(DMAEMA165-b-NIPAM435), were shell cross-linked by in situ gold nanoparticle formation. The cross-linking was subsequently reversed by the addition of the thiols capable of inducing a ligand exchange on the surface of the gold nanoparticle.

Graphical abstract: Reversible gold “locked” synthetic vesicles derived from stimuli-responsive diblock copolymers
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